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Compound of Interest

Compound Name: Aldrin

CAS No.: 124-96-9

Cat. No.: B12811937

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of aldrin, a legacy

organochlorine insecticide, in various organic solvents and water. Designed for researchers,

scientists, and professionals in drug development and environmental science, this document

compiles quantitative solubility data, details established experimental protocols for solubility

determination, and presents logical relationships through visual diagrams.

Introduction to Aldrin
Aldrin is a synthetic chlorinated hydrocarbon that was widely used as a broad-spectrum

insecticide from the 1950s until its ban in many countries in the 1970s. It is a persistent organic

pollutant (POP) known for its high toxicity, environmental persistence, and tendency to

bioaccumulate.[1] Pure aldrin is a white, crystalline, odorless solid.[2] Understanding its

solubility is critical for assessing its environmental fate, transport, and potential for remediation,

as well as for handling and analysis in a laboratory setting.

Quantitative Solubility Data
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Aldrin is characterized by its very low solubility in water and high solubility in many organic

solvents.[3][4] This lipophilic nature is a key factor in its environmental persistence and

bioaccumulation.[3] The following tables summarize the reported solubility of aldrin in water

and various organic solvents.

Table 1: Solubility of Aldrin in Water

Solubility (mg/L) Temperature (°C) Reference(s)

0.027 27 [5][6][7]

0.027 20 [1][8]

0.011 20 [9]

0.037 Not Specified [2]

Note: Some sources report values as low as 0.003% or as high as 170 mg/L, which are

considered outliers.[3][4]

Table 2: Solubility of Aldrin in Organic Solvents at 25°C (unless otherwise noted)
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Solvent Solubility ( g/100 mL) Reference(s)

Acetone >60 (at 27°C) [4][6]

Acetone 68 [2]

Amyl Acetate 30 [2]

Benzene >60 (at 27°C) [4][6]

Benzene 83 [2]

Butanone 24 [2]

n-Butanol 9 [2]

Carbon Tetrachloride 105 [2]

Ethanol 5 [2]

Ethylene Dichloride 105 [2]

Pentane 3 [2]

Xylene >60 (at 27°C) [4][6]

Xylene 92 [2]

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental requirement for its

physicochemical characterization. Standardized protocols from organizations such as the

Organisation for Economic Co-operation and Development (OECD) and the U.S.

Environmental Protection Agency (EPA) ensure data consistency and reliability.

General Principle
For a given solvent, a saturated solution of the compound of interest is prepared at a specific

temperature. The concentration of the dissolved compound in the solution is then determined

using a suitable analytical method. It is crucial to ensure that the system has reached

equilibrium and that the compound is stable under the experimental conditions.
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Key Experimental Methods
Two primary methods are recommended by the OECD Guideline 105 for testing of chemicals,

depending on the expected solubility of the substance.[3][5][6][8]

Flask Method: This method is suitable for substances with a solubility greater than 10⁻² g/L.

[10] An excess of the test substance is agitated in the solvent at a constant temperature for a

sufficient duration to reach equilibrium. The solution is then centrifuged or filtered to remove

undissolved particles, and the concentration of the solute in the clear aqueous phase is

determined.

Column Elution Method: This method is appropriate for substances with low solubility (less

than 10⁻² g/L).[10] A column is packed with an inert support material coated with an excess

of the test substance. The solvent is then passed through the column at a slow, constant

rate. The eluate is collected in fractions, and the concentration of the test substance in each

fraction is measured until a plateau is reached, indicating saturation.

Analytical Quantification of Aldrin
Due to its chemical structure, gas chromatography (GC) is the most common and effective

technique for quantifying aldrin in solubility studies.

Gas Chromatography with Electron Capture Detector (GC-ECD): This is a highly sensitive

method for detecting halogenated compounds like aldrin.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique provides both

quantification and structural confirmation of the analyte, ensuring accurate identification.

The general procedure involves preparing a calibration curve with known concentrations of

aldrin standards. The experimental samples are then analyzed, and their concentrations are

determined by comparing their responses to the calibration curve.

Visualizations
Aldrin Solubility and Solvent Polarity
The solubility of aldrin is strongly influenced by the polarity of the solvent. As a nonpolar

compound, it exhibits higher solubility in nonpolar organic solvents and very low solubility in the
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highly polar solvent, water. This relationship is a practical application of the "like dissolves like"

principle.

Solvent Polarity Spectrum Aldrin Solubility
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Caption: Relationship between solvent polarity and aldrin solubility.

Experimental Workflow for Solubility Determination
The following diagram outlines the general workflow for determining the solubility of a

compound like aldrin, based on the OECD 105 guideline.
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Caption: General workflow for determining aldrin solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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